Cas no 2680766-94-1 (2-(2,2,2-trifluoroacetyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-8-carboxylic acid)

• Product Name: 2-(2,2,2-trifluoroacetyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-8-carboxylic acid
• CAS No: 2680766-94-1
• MF: C₁₀H₉F₃N₂O₃
• MW: 262.185272932053
• CID: 5649024
• PubChem ID: 165909492
• Update Time: 2025-07-22

2-(2,2,2-trifluoroacetyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680766-94-1
• 2-(2,2,2-trifluoroacetyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-8-carboxylic acid
• EN300-28281155
• 2-(2,2,2-trifluoroacetyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-8-carboxylic acid

• Inchi： 1S/C10H9F3N2O3/c11-10(12,13)9(18)15-4-3-14-2-1-6(8(16)17)7(14)5-15/h1-2H,3-5H2,(H,16,17)
• InChI Key： WZZUTMTUYQQKEF-UHFFFAOYSA-N
• SMILES： FC(C(N1CC2=C(C(=O)O)C=CN2CC1)=O)(F)F

Computed Properties

• Exact Mass: 262.05652664g/mol
• Monoisotopic Mass: 262.05652664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 62.5Ų

Additional information on 2-(2,2,2-trifluoroacetyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-8-carboxylic acid

Introduction to 2-(2,2,2-trifluoroacetyl)-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-8-carboxylic acid (CAS No. 2680766-94-1)

2-(2,2,2-trifluoroacetyl)-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-8-carboxylic acid, identified by its CAS number 2680766-94-1, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolo[1,2-apyrazine] scaffold, a structure known for its broad spectrum of biological activities and potential therapeutic applications. The presence of a trifluoroacetyl group at the 2-position and a carboxylic acid moiety at the 8-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The< strong>pyrrolo[1,2-apyrazine] core is a fused bicyclic system consisting of a pyrrole ring and an apyrazine ring. This particular arrangement imparts a high degree of rigidity to the molecule, which can be advantageous in terms of binding affinity and selectivity when interacting with biological targets. The trifluoroacetyl group is a well-known pharmacophore that enhances metabolic stability and lipophilicity, while also contributing to the overall bioactivity of the compound. The carboxylic acid functionality at the 8-position provides a site for further chemical modification, allowing for the development of derivatives with enhanced pharmacological properties.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. The< strong>pyrrolo[1,2-apyrazine] scaffold has been extensively studied due to its ability to modulate various biological pathways. For instance, derivatives of this scaffold have shown promise in inhibiting enzymes involved in cancer progression, such as kinases and proteases. The compound under discussion, CAS No. 2680766-94-1, represents an advanced derivative that incorporates both the trifluoroacetyl and carboxylic acid functionalities, which are known to enhance binding interactions with biological targets.

The trifluoroacetyl group is particularly interesting from a chemical perspective. It introduces fluorine atoms into the molecule, which can significantly influence the electronic properties of the adjacent functional groups. Fluorine atoms are known to increase metabolic stability by resisting hydrolysis and oxidation processes. Additionally, they can enhance binding affinity by participating in hydrogen bonding interactions or by influencing the shape complementary to the binding site of a biological target. These properties make compounds containing trifluoroacetyl groups highly desirable in drug development.

The carboxylic acid moiety at the 8-position of CAS No. 2680766-94-1 provides another avenue for interaction with biological targets. Carboxylic acids are well-established pharmacophores that can participate in hydrogen bonding interactions with amine or hydroxyl groups in proteins or nucleic acids. This functionality also allows for further derivatization through esterification or amidation reactions, enabling the creation of libraries of compounds with tailored pharmacological profiles.

Recent studies have highlighted the potential of pyrrolo[1,2-apyrazine] derivatives as inhibitors of protein-protein interactions (PPIs) relevant to various diseases. PPIs play crucial roles in many biological processes and are often considered attractive targets for drug development due to their central role in cellular signaling pathways. The rigid structure of the< strong>pyrrolo[1,2-apyrazine] scaffold allows for precise alignment with the binding pockets of PPIs, facilitating high-affinity interactions. The incorporation of substituents such as the trifluoroacetyl group further enhances these interactions by optimizing steric complementarity and electronic interactions.

In addition to its potential as an inhibitor of PPIs, CAS No. 2680766-94-1 may also exhibit other biological activities depending on its specific derivatives and structural modifications. For example, certain< strong>pyrrolo[1,2-apyrazine] derivatives have shown anti-inflammatory properties by modulating cytokine production or inhibiting inflammatory enzymes such as COX and LOX. The presence of both the trifluoroacetyl and carboxylic acid functionalities suggests that this compound could be further modified to enhance its bioactivity against specific disease targets.

The synthesis of CAS No. 2680766-94-1 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include cyclization reactions to form the< strong>pyrrolo[1,2-apyrazine] core followed by functional group transformations such as acylation and carboxylation at specific positions on the ring system. Advanced synthetic techniques such as transition metal-catalyzed reactions may be employed to improve efficiency and selectivity during these transformations.

The pharmaceutical industry continues to invest heavily in developing novel heterocyclic compounds due to their diverse biological activities and potential therapeutic applications.< strong>Pyrrolo[1,2-apyrazine] derivatives are among those compounds that have attracted significant interest because they offer a balance between structural complexity and functional diversity. The compound described here (CAS No. 2680766-94-1) represents an example of how strategic functionalization can enhance bioactivity while maintaining metabolic stability.

In conclusion,CAS No. 2680766-94-1, identified as 2-(2,2,2-trifluoroacetyl)-1H,2H,3H,4H-pyrrolo[1,